![molecular formula C21H22FN3O3S2 B2780468 2-((4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)methyl)-4-phenylthiazole CAS No. 1105216-29-2](/img/structure/B2780468.png)
2-((4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)methyl)-4-phenylthiazole
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Description
2-((4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)methyl)-4-phenylthiazole is a useful research compound. Its molecular formula is C21H22FN3O3S2 and its molecular weight is 447.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
The compound 2-((4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)methyl)-4-phenylthiazole can be used in the synthesis of novel antimicrobial agents. For example, Bektaş et al. (2010) synthesized a series of derivatives that were evaluated for their antimicrobial activities, showing good to moderate activities against test microorganisms (Bektaş et al., 2010).
Antioxidant Properties
The antioxidant properties of related compounds containing a 4´-(substituted phenyl)piperazin-1´-yl moiety were investigated by Malík et al. (2017). These compounds were evaluated in vitro and showed promising results compared to standard drugs, highlighting the importance of the fluorine and methoxy groups in enhancing antioxidant activity (Malík et al., 2017).
5-HT7 Receptor Antagonists
Compounds with a similar structural framework have been prepared and evaluated as 5-HT(7) receptor antagonists, indicating potential applications in neurological research and therapy. Yoon et al. (2008) synthesized derivatives that showed significant activity, suggesting the therapeutic potential of such structures in treating neurological disorders (Yoon et al., 2008).
Antiproliferative Agents
Derivatives bearing a dithiocarbamate moiety linked to a substituted piperazine were designed and showed promising antiproliferative activity against various cancer cell lines, as reported by Fu et al. (2017). This suggests the potential of such compounds in the development of new anticancer drugs (Fu et al., 2017).
Antiviral and Antimicrobial Activities
Reddy et al. (2013) synthesized new derivatives of piperazine doped with Febuxostat, showing significant antiviral and antimicrobial activities. These findings demonstrate the versatility of piperazine derivatives in creating effective agents against a wide range of pathogens (Reddy et al., 2013).
properties
IUPAC Name |
2-[[4-(5-fluoro-2-methoxyphenyl)sulfonylpiperazin-1-yl]methyl]-4-phenyl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN3O3S2/c1-28-19-8-7-17(22)13-20(19)30(26,27)25-11-9-24(10-12-25)14-21-23-18(15-29-21)16-5-3-2-4-6-16/h2-8,13,15H,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQNGDZVBYGDJER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCN(CC2)CC3=NC(=CS3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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